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Compound of Interest

Compound Name: DiOC7(3)

Cat. No.: B1233052 Get Quote

For researchers, scientists, and drug development professionals engaged in mitochondrial

analysis, the selection of an appropriate fluorescent probe is paramount for generating

accurate and reproducible data. This guide provides a comprehensive comparison of the

carbocyanine dye DiOC7(3) and the popular MitoTracker series of dyes, offering insights into

their mechanisms, performance characteristics, and experimental application.

At a Glance: Key Differences
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Feature DiOC7(3) MitoTracker Dyes

Mechanism of Action
Accumulates in mitochondria

based on membrane potential.

Accumulate based on

membrane potential; some

also covalently bind to

mitochondrial proteins.

Fixability
Generally not well-retained

after fixation.

Varies by dye; some are

fixable (e.g., CMXRos, Deep

Red FM), while others are not

(e.g., Green FM).

Membrane Potential

Dependency

Primarily dependent on

mitochondrial membrane

potential.

Most are dependent, but some

(e.g., Green FM) can

accumulate regardless of

membrane potential in certain

cell types.[1]

Photostability

Moderate photostability,

characteristic of carbocyanine

dyes.

Varies; MitoTracker Green FM

is noted for its high

photostability[2], while Red

CMXRos is also resistant to

bleaching[3][4].

Cytotoxicity
Can be cytotoxic at higher

concentrations.

Can exhibit cytotoxicity, which

is concentration-dependent.[5]

Available Colors Green
Green, Orange, Red, Deep

Red

In-Depth Comparison
This section delves into the specific properties of DiOC7(3) and various MitoTracker dyes,

presenting available quantitative data to facilitate an informed decision.

Spectral Properties
A diverse palette of fluorescent probes is crucial for multicolor imaging experiments. The

following table summarizes the spectral characteristics of DiOC7(3) and a selection of

commonly used MitoTracker dyes.
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Dye
Excitation Max
(nm)

Emission Max
(nm)

Quantum Yield

Molar
Extinction
Coefficient (ε)
(cm⁻¹M⁻¹)

DiOC7(3) ~484[6] ~501[6]
Not widely

reported

~150,000 (for

DiOC6(3) in

MeOH)[6]

MitoTracker

Green FM
490[7] 516[7]

Not widely

reported

Not widely

reported

MitoTracker

Orange

CMTMRos

554 576
Not widely

reported

Not widely

reported

MitoTracker Red

CMXRos
579[8] 599[8]

Not widely

reported

Not widely

reported

MitoTracker

Deep Red FM
644[9] 665[9]

Not widely

reported

Not widely

reported

Mechanism of Action
The way a dye interacts with mitochondria dictates its suitability for different experimental

questions.

DiOC7(3), as a lipophilic, cationic dye, accumulates in the mitochondria driven by the negative

mitochondrial membrane potential (ΔΨm). This makes it a sensitive indicator of mitochondrial

health, as a decrease in ΔΨm will lead to a reduction in fluorescence intensity within the

mitochondria.

DiOC7(3) (Cationic) Cell MembranePassive Diffusion Cytoplasm Mitochondrion
(Negative Membrane Potential)

Accumulation driven by ΔΨm

MitoTracker Dye
(e.g., CMXRos) Cell MembranePassive Diffusion Cytoplasm Mitochondrion

(Negative Membrane Potential)
Accumulation driven by ΔΨm Mitochondrial

Proteins

Covalent Binding
(thiol-reactive group)
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Preparation

Staining

Imaging

Prepare Staining Solution
(10-100 nM DiOC7(3))

Replace Culture Medium
with Staining Solution

Incubate at 37°C
(15-30 min)

Wash Cells (Optional)

Image with Fluorescence
Microscope

 

Preparation

Staining

Imaging

Prepare Staining Solution
(20-200 nM MitoTracker)

Replace Culture Medium
with Staining Solution

Incubate at 37°C
(15-45 min)

Wash Cells

Image Live Cells Fix Cells (for fixable dyes)
& Image

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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